Cas no 819076-84-1 (1H-Pyrazole, 3-[4-[(2,6-difluorophenyl)methoxy]-3-methoxyphenyl]-)

• Product Name: 1H-Pyrazole, 3-[4-[(2,6-difluorophenyl)methoxy]-3-methoxyphenyl]-
• CAS No: 819076-84-1
• MF: C₁₇H₁₄F₂N₂O₂
• MW: 316.302071094513
• CID: 702626
• PubChem ID: 69722303
• Update Time: 2025-04-19

1H-Pyrazole, 3-[4-[(2,6-difluorophenyl)methoxy]-3-methoxyphenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-[4-[(2,6-difluorophenyl)methoxy]-3-methoxyphenyl]-
• 5-[4-[(2,6-difluorophenyl)methoxy]-3-methoxyphenyl]-1H-pyrazole
• DTXSID20741206
• 5-{4-[(2,6-Difluorophenyl)methoxy]-3-methoxyphenyl}-1H-pyrazole
• SCHEMBL6255230
• 819076-84-1

• Inchi： 1S/C17H14F2N2O2/c1-22-17-9-11(15-7-8-20-21-15)5-6-16(17)23-10-12-13(18)3-2-4-14(12)19/h2-9H,10H2,1H3,(H,20,21)
• InChI Key： SRHPLHRWIZAAMX-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1COC1C=CC(C2=CC=NN2)=CC=1OC)F

Computed Properties

• Exact Mass: 316.10233402g/mol
• Monoisotopic Mass: 316.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.1Ų